Cas no 868376-76-5 (N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide)

• Product Name: N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide
• CAS No: 868376-76-5
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5765176
• PubChem ID: 2151255
• Update Time: 2025-07-09

N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide
• F1815-1436
• N-(4-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2-phenoxyacetamide
• 868376-76-5
• (Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide
• AKOS024611338
• Acetamide, N-[4-methoxy-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-2-phenoxy-
• N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide

• Inchi： 1S/C19H18N2O3S/c1-3-12-21-18-15(23-2)10-7-11-16(18)25-19(21)20-17(22)13-24-14-8-5-4-6-9-14/h3-11H,1,12-13H2,2H3/b20-19-
• InChI Key： PSVLWEWWEMIGTK-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(COC2C=CC=CC=2)=O)/N(CC=C)C2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 530.8±60.0 °C(Predicted)
• pka: -1.66±0.20(Predicted)

Additional information on N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide

Introduction to N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide (CAS No. 868376-76-5)

N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide (CAS No. 868376-76-5) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzothiazole core substituted with various functional groups, including a methoxy group at the 4-position and an allyl group at the 3-position. Additionally, the presence of a phenoxyacetamide moiety at the 2-position introduces further complexity and may contribute to unique pharmacological properties. The specific configuration of the double bond in the 2Z position indicates a trans-isomer, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel benzothiazole derivatives as potential candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The benzothiazole scaffold is known for its ability to modulate multiple biological pathways, making it a valuable starting point for drug discovery efforts. The compound in question has been investigated for its potential antimicrobial and anti-inflammatory properties, which are critical in addressing emerging healthcare challenges.

One of the most compelling aspects of N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide is its structural diversity. The combination of a benzothiazole ring system with an allyl group and a phenoxyacetamide moiety creates a unique chemical profile that may enable selective binding to biological targets. This structural complexity has led researchers to explore its potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of inflammatory responses.

The pharmacological activity of this compound has been preliminarily assessed through in vitro studies. Initial findings suggest that it exhibits inhibitory effects on certain enzymes associated with cancer progression, such as kinases and cyclases. These enzymes are critical regulators of cell division and survival, making them attractive targets for anticancer therapy. Furthermore, the compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory pathways.

The synthesis of N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzothiazole core is typically achieved through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include the addition of the methoxy group, allyl group, and phenoxyacetamide moiety. Each step must be carefully controlled to maintain the desired stereochemistry and avoid unwanted side reactions.

The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the structure of this compound. These techniques provide detailed information about the molecular structure, including the arrangement of atoms and functional groups. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional structure of the compound, which can provide insights into its binding mode with biological targets.

In conclusion, N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-yliiden-e-2-phenoxyacetamide (CAS No. 868376-76-5) represents a promising candidate for further pharmacological investigation. Its unique structural features and preliminary biological activity make it an attractive molecule for developing novel therapeutic agents. As research in this area continues to advance, it is likely that additional insights into its mechanism of action and potential clinical applications will emerge.